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Compound of Interest

Compound Name: PF 219061

Cat. No.: B10826912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

PF-219061, a potent and selective dopamine D3 receptor agonist. Given that PF-219061 was

an investigational drug that did not advance to clinical trials, comprehensive public safety data

is limited. Therefore, this document is based on best practices for handling potent

pharmaceutical compounds in a laboratory setting. It is imperative to supplement this

information with a thorough internal risk assessment and to consult with your institution's

environmental health and safety (EHS) department.

I. Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to potent

compounds like PF-219061. The required level of PPE depends on the specific laboratory

procedure, the quantity of the compound being handled, and its physical form (e.g., powder or

solution).
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

with safety glasses. -

Disposable solid-front lab coat

with tight-fitting cuffs. - Double-

gloving with nitrile or neoprene

gloves. - Disposable sleeves.

High risk of aerosolization and

inhalation of a potent powder.

Full respiratory protection and

double gloving are essential to

prevent exposure.

Solution Preparation

- Work within a certified

chemical fume hood. -

Standard lab coat. - Safety

glasses with side shields or

chemical splash goggles. -

Single pair of chemical-

resistant nitrile gloves.

Reduced risk of aerosolization

compared to handling

powders, but there is still a

potential for splashes and

spills.

In-vitro/In-vivo Dosing

- Lab coat. - Safety glasses. -

Appropriate chemical-resistant

gloves.

To protect from accidental skin

contact or splashes during

experimental procedures.

II. Quantitative Data
Due to the limited public information available for PF-219061, many of its specific physical,

chemical, and toxicological properties have not been officially documented. The following

tables summarize the known information and highlight the data that should be determined

experimentally under controlled conditions before extensive use.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₃H₁₉NO₂ Wikipedia[1]

Molar Mass 221.30 g/mol Wikipedia[1]

Appearance To be determined -

Melting Point Not available -

Boiling Point Not available -

Solubility To be determined -

Vapor Pressure Not available -

Toxicological Properties

Property Value Notes

Acute Toxicity (LD50) Not available

As a potent dopamine D3

agonist, it is expected to have

significant physiological effects

at low doses.

Occupational Exposure Limit

(OEL)
Not established

Handle as a potent compound

and minimize all potential

exposures.

Known Health Effects Not fully characterized

May cause effects related to

the dopaminergic system, such

as changes in mood,

movement, and hormonal

regulation.

III. Experimental Protocol: Safe Weighing of a Potent
Compound
This protocol outlines the steps for safely weighing a potent, non-radiolabeled powder like PF-

219061.
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Preparation:

Ensure the balance is located inside a certified chemical fume hood or a ventilated

balance enclosure.

Decontaminate the weighing area and all necessary equipment (spatulas, weigh boats,

etc.) before and after use.

Prepare a designated, sealed waste container for all disposable items that will come into

contact with the compound.

Personal Protective Equipment (PPE):

Don the appropriate PPE as specified in the "Weighing and Dispensing" section of the

PPE table above.

Weighing Procedure:

Tare the weigh boat on the analytical balance.

Carefully transfer the desired amount of PF-219061 powder to the weigh boat using a

dedicated spatula.

Minimize the creation of dust by handling the powder gently.

Once the desired weight is obtained, securely close the primary container of PF-219061.

Record the weight and other relevant details in the lab notebook.

Post-Weighing:

Carefully transfer the weighed powder to the designated vessel for the next step of the

experiment.

Decontaminate the spatula and the weighing area.

Dispose of the weigh boat and any other contaminated disposable items in the designated

hazardous waste container.
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Doff PPE in the correct sequence to avoid cross-contamination.

IV. Operational and Disposal Plans
A comprehensive plan for the entire lifecycle of the compound in the laboratory is essential for

safety and compliance.

Operational Plan

Receiving: Upon receipt, inspect the container for any damage. Log the compound into the

chemical inventory system.

Storage: Store PF-219061 in a secure, well-ventilated, and clearly labeled location, away

from incompatible materials. Follow any specific storage temperature recommendations from

the supplier.

Handling: All handling of PF-219061, especially in its powdered form, should be conducted in

a designated area within a certified chemical fume hood or other appropriate containment

device.

Documentation: Maintain accurate records of the amount of compound used and the date of

use.

Disposal Plan

Solid Waste: All disposable items contaminated with PF-219061 (e.g., gloves, weigh boats,

pipette tips) must be collected in a dedicated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing PF-219061 should be collected in a separate, sealed, and

labeled hazardous waste container. Do not mix with other waste streams unless compatibility

has been confirmed.

Decontamination: All non-disposable equipment that comes into contact with PF-219061

must be decontaminated using a validated procedure.

Final Disposal: All hazardous waste must be disposed of through the institution's certified

hazardous waste management program.
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V. Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill:

Small Spill (in a fume hood): Decontaminate the area using an appropriate method.

Collect all cleanup materials in a sealed hazardous waste container.

Large Spill (or any spill outside of a fume hood): Evacuate the immediate area. Alert

others and contact your institution's EHS department immediately. Do not attempt to clean

up a large spill without proper training and equipment.

VI. Visualizations
Diagram 1: Workflow for Safe Handling of PF-219061
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Click to download full resolution via product page
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Caption: Workflow for the safe handling of PF-219061 from preparation to disposal.

Diagram 2: Emergency Response for Accidental Exposure
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Caption: Decision-making process for emergency response to accidental exposure to PF-

219061.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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